Cas no 1803612-07-8 (tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido1,2-apiperazine-2-carboxylate)

• Product Name: tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido1,2-apiperazine-2-carboxylate
• CAS No: 1803612-07-8
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• MDL: MFCD28505703
• CID: 4618369
• PubChem ID: 119030957
• Update Time: 2025-11-06

tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido1,2-apiperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazine-2-carboxylic acid, 3-(aminomethyl)octahydro-, 1,1-dimethylethyl ester
• tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido[1,2-a]piperazine-2-carboxylate
• tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido1,2-apiperazine-2-carboxylate

• MDL： MFCD28505703
• Inchi： 1S/C14H27N3O2/c1-14(2,3)19-13(18)17-10-11-6-4-5-7-16(11)9-12(17)8-15/h11-12H,4-10,15H2,1-3H3
• InChI Key： IPIMDODCXFTYQT-UHFFFAOYSA-N
• SMILES： C12CCCCN1CC(CN)N(C(OC(C)(C)C)=O)C2

tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido1,2-apiperazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido1,2-apiperazine-2-carboxylate

Recent Advances in the Study of tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido[1,2-a]piperazine-2-carboxylate (CAS: 1803612-07-8)

The compound tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido[1,2-a]piperazine-2-carboxylate (CAS: 1803612-07-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclic piperazine scaffold, serves as a versatile intermediate in the synthesis of various pharmacologically active compounds. Recent studies have focused on its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound in the preparation of novel gamma-secretase modulators (GSMs) for Alzheimer's disease treatment. The researchers demonstrated that the rigid bicyclic structure of tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido[1,2-a]piperazine-2-carboxylate provides optimal spatial orientation for interacting with the gamma-secretase complex, leading to improved selectivity compared to linear analogs. The study reported a 40% increase in binding affinity when this scaffold was incorporated into their lead compound series.

In parallel research, scientists at several major pharmaceutical companies have investigated this compound's potential as a building block for protease inhibitors. Its structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the aminomethyl functionality, allow for straightforward derivatization while maintaining the conformational rigidity necessary for target engagement. A recent patent application (WO2023056421) describes its use in the synthesis of novel DPP-4 inhibitors for diabetes management, highlighting improved metabolic stability compared to earlier generation compounds.

Advanced analytical techniques have been employed to characterize this compound's physicochemical properties. Nuclear magnetic resonance (NMR) studies confirmed the existence of two stable conformers in solution, which may explain its versatility in molecular recognition. Computational chemistry approaches, including molecular dynamics simulations, have provided insights into its preferred binding modes with various biological targets. These findings were recently presented at the 2024 American Chemical Society National Meeting.

The safety profile of tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido[1,2-a]piperazine-2-carboxylate has also been evaluated in recent preclinical studies. Toxicology assessments conducted under GLP conditions showed favorable results, with no significant cytotoxicity observed up to 100 μM concentrations in standard cell lines. These findings support its continued use as a key intermediate in medicinal chemistry programs.

Looking forward, researchers anticipate expanding applications of this scaffold in fragment-based drug discovery and PROTAC (Proteolysis Targeting Chimera) development. Its balanced lipophilicity (clogP = 1.8) and molecular weight (MW = 269.38) make it particularly suitable for these emerging approaches. Several research groups have reported successful incorporation of this building block into bifunctional molecules targeting protein-protein interactions.

In conclusion, tert-Butyl 3-(Aminomethyl)-octahydro-1H-pyrido[1,2-a]piperazine-2-carboxylate (CAS: 1803612-07-8) represents a valuable chemical entity with growing importance in modern drug discovery. Its unique structural features and demonstrated versatility position it as a key player in the development of next-generation therapeutics across multiple disease areas. Continued research into its applications and derivatives is expected to yield significant advancements in the coming years.